Cas no 76510-82-2 (Propanedioic acid, (4-hydroxyphenyl)methyl-, diethyl ester)

• Product name: Propanedioic acid, (4-hydroxyphenyl)methyl-, diethyl ester
• CAS No: 76510-82-2
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 537677
• PubChem ID: 572452

Propanedioic acid, (4-hydroxyphenyl)methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (4-hydroxyphenyl)methyl-, diethyl ester
• diethyl 2-[(4-hydroxyphenyl)methyl]propanedioate
• 76510-82-2
• Propanedioic acid, [(4-hydroxyphenyl)methyl]-, diethyl ester
• Diethyl 2-(4-hydroxybenzyl)malonate #
• WQZQTEDGHBZZOO-UHFFFAOYSA-N
• SCHEMBL5800254
• DTXSID40341348
• AKOS018662448

• Inchi： InChI=1S/C14H18O5/c1-3-18-13(16)12(14(17)19-4-2)9-10-5-7-11(15)8-6-10/h5-8,12,15H,3-4,9H2,1-2H3
• InChI Key： WQZQTEDGHBZZOO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CC=C(C=C1)O)C(=O)OCC

Computed Properties

• Exact Mass: 266.11542367g/mol
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų